Cas no 945459-82-5 (4-phenyl-1,4lambda5-azaphosphinan-4-one hydrochloride)

• Product Name: 4-phenyl-1,4lambda5-azaphosphinan-4-one hydrochloride
• CAS No: 945459-82-5
• MF: C₁₀H₁₅ClNOP
• MW: 231.658962488174
• CID: 4666709
• Update Time: 2025-10-12

4-phenyl-1,4lambda5-azaphosphinan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1,4lambda5-azaphosphinan-4-one hydrochloride
• 4-Phenyl-1,4-azaphosphinane 4-oxide hydrochloride

• Inchi： 1S/C10H14NOP.ClH/c12-13(8-6-11-7-9-13)10-4-2-1-3-5-10;/h1-5,11H,6-9H2;1H
• InChI Key： NEECTAREUIURIU-UHFFFAOYSA-N
• SMILES： O=P1(C2C=CC=CC=2)CCNCC1.Cl

Additional information on 4-phenyl-1,4lambda5-azaphosphinan-4-one hydrochloride

4-Phenyl-1,4λ⁵-Azaphosphinan-4-One Hydrochloride: A Comprehensive Overview

4-Phenyl-1,4λ⁵-azaphosphinan-4-one hydrochloride, a compound with the CAS registry number 945459-82-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azaphosphinans, which are derivatives of phosphorane (PHO) with nitrogen atoms incorporated into the structure. The presence of a phenyl group at the 4-position and the hydroxyl group in the cyclic structure makes this compound unique, offering it potential applications in drug design and materials science.

Recent studies have highlighted the importance of azaphosphinans as versatile scaffolds for constructing bioactive molecules. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous media, which facilitates its use in various biological assays. Researchers have explored its potential as a template for designing kinase inhibitors, given its ability to mimic certain structural motifs found in natural products with known bioactivity.

The molecular structure of 4-phenyl-1,4λ⁵-azaphosphinan-4-one hydrochloride is characterized by a five-membered ring system containing both phosphorus and nitrogen atoms. This arrangement imparts unique electronic properties to the molecule, making it an interesting candidate for exploring phosphorus-based coordination chemistry. Recent advancements in computational chemistry have allowed for detailed studies of its electronic structure, revealing insights into its reactivity and potential for catalytic applications.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The introduction of the phenyl group at the 4-position is typically achieved through Friedel-Crafts alkylation or similar methods, while the formation of the azaphosphinan ring requires precise control over reaction conditions to ensure regioselectivity. Optimization of these steps has led to improved yields and purity levels, making this compound more accessible for research purposes.

One area where 4-phenyl-1,4λ⁵-azaphosphinan-4-one hydrochloride has shown promise is in drug delivery systems. Its ability to form stable complexes with metal ions has been leveraged to develop nanoparticles for targeted drug delivery. For instance, studies have demonstrated its potential as a ligand for iron-based nanoparticles, which could be used in magnetic resonance imaging (MRI) contrast agents or as carriers for anticancer drugs.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its phosphorus-containing structure makes it a candidate for use in flame-retardant polymers and other advanced materials. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and resistance to combustion without compromising mechanical properties.

The pharmacokinetic properties of 4-phenyl-1,4λ⁵-azaphosphinan-4-one hydrochloride have been extensively studied using in vitro models. These studies have revealed that the compound exhibits moderate absorption rates and demonstrates selective uptake by certain cell lines, suggesting its potential as a lead compound for developing tissue-specific therapeutics. However, further investigations are required to fully understand its bioavailability and metabolic pathways.

In conclusion, 4-phenyl-1,4λ⁵-azaphosphinan-4-one hydrochloride (CAS No: 945459-82-5) stands out as a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring novel drug candidates, advanced materials, and innovative diagnostic agents. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in both academic research and industrial applications.